![molecular formula C17H17ClN4OS B5569893 2-benzyl-N-[3-(4-chloro-1H-pyrazol-1-yl)propyl]-1,3-thiazole-4-carboxamide](/img/structure/B5569893.png)
2-benzyl-N-[3-(4-chloro-1H-pyrazol-1-yl)propyl]-1,3-thiazole-4-carboxamide
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Overview
Description
2-benzyl-N-[3-(4-chloro-1H-pyrazol-1-yl)propyl]-1,3-thiazole-4-carboxamide is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. This molecule is a thiazole derivative, which is known to have diverse biological activities, including anti-inflammatory, antimicrobial, antitumor, and antiviral properties. The aim of
Scientific Research Applications
Pharmacological Research
Compounds within the benzothiazole and carboxamide families have been investigated for their pharmacological properties. For example, the study on the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, highlights the potential of such compounds in treating conditions like insomnia. This research outlines the pharmacokinetics, metabolism, and excretion profiles of the compound, suggesting a framework for studying similar compounds (Renzulli et al., 2011).
Therapeutic Efficacy
Research into therapeutic applications, such as the antidepressant and anticonvulsant effects of benzo[d]thiazol derivatives, underscores the therapeutic potential of structurally related compounds. The study demonstrates the process of synthesizing and evaluating the efficacy of these compounds in preclinical models, offering a pathway to understanding how "2-benzyl-N-[3-(4-chloro-1H-pyrazol-1-yl)propyl]-1,3-thiazole-4-carboxamide" could be applied in therapeutic contexts (Qing‐Hao Jin et al., 2019).
Environmental and Health Safety Studies
Investigations into the environmental and health impacts of chemical compounds are critical. Studies such as those measuring urinary concentrations of metabolites from pyrethroid insecticides in populations provide essential data on exposure levels and potential health risks. These studies are crucial for regulatory and health safety assessments and may offer insights into how related compounds are studied for environmental health impacts (Barr et al., 2010).
Safety and Hazards
Properties
IUPAC Name |
2-benzyl-N-[3-(4-chloropyrazol-1-yl)propyl]-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClN4OS/c18-14-10-20-22(11-14)8-4-7-19-17(23)15-12-24-16(21-15)9-13-5-2-1-3-6-13/h1-3,5-6,10-12H,4,7-9H2,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUYTXGXXFRFFDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NC(=CS2)C(=O)NCCCN3C=C(C=N3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.